Cas no 2171993-70-5 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• CAS No: 2171993-70-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6521020
• PubChem ID: 165539158
• Update Time: 2025-10-31

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-4-methylpentanoic acid
• EN300-1512734
• 2171993-70-5

• Inchi： 1S/C28H34N2O5/c1-18(2)24(15-26(32)33)29-25(31)16-28(13-7-8-14-28)30-27(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23-24H,7-8,13-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： XTKJQOHWSUCXFF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(CC(=O)O)C(C)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid

Introduction to 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid (CAS No. 2171993-70-5) and Its Emerging Applications in Chemical Biology

The compound 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid, identified by its CAS number 2171993-70-5, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, has garnered attention due to its unique chemical properties and promising biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a well-established protecting group in peptide synthesis, alongside a cyclopentylacetamide moiety, suggests multifaceted utility in drug design and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in modulating biological pathways. The cyclopentyl ring in this molecule contributes to its stability and bioavailability, making it an attractive scaffold for further derivatization. Moreover, the 4-methylpentanoic acid side chain introduces lipophilicity, which can be crucial for membrane permeability and target binding affinity. These structural features collectively position this compound as a valuable candidate for exploring novel therapeutic interventions.

In the context of contemporary research, the integration of fluorene derivatives into pharmacophores has demonstrated remarkable efficacy in various therapeutic areas. The fluorenylmethoxycarbonyl moiety not only serves as a protective group but also enhances the photophysical properties of the molecule, making it suitable for applications in photodynamic therapy and fluorescent imaging. Such attributes are particularly relevant in the development of next-generation diagnostic tools and targeted drug delivery systems.

The Fmoc-amino group within the molecule is another critical feature that underscores its significance in synthetic chemistry. This group is widely employed in solid-phase peptide synthesis (SPPS), enabling the efficient construction of complex peptides and peptidomimetics. The incorporation of such functionalities into small molecules can lead to the development of novel bioactive agents with enhanced specificity and potency. Recent studies have shown that molecules bearing Fmoc-derived structures exhibit promising activities against various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration.

Furthermore, the cyclopentylacetamide moiety is known for its role in stabilizing protein-ligand interactions through hydrogen bonding and hydrophobic interactions. This feature makes it an ideal component for designing molecules that can selectively bind to biological targets with high affinity. In particular, recent research has demonstrated that cyclopentyl derivatives can modulate enzyme activity by inducing conformational changes or by competing with natural substrates. Such mechanisms are increasingly being exploited in the development of enzyme inhibitors and modulators.

The 4-methylpentanoic acid side chain adds another layer of complexity to this compound, influencing its solubility profile and metabolic stability. This aspect is particularly important in drug development, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. Studies have shown that modifications at this position can significantly alter the pharmacological profile of molecules, making it a critical parameter to consider during lead optimization.

Recent publications have highlighted the potential of this compound as a precursor for synthesizing novel bioactive molecules. For instance, researchers have explored its use in generating peptidomimetics that mimic natural peptides while exhibiting improved pharmacokinetic properties. The combination of structural features such as the Fmoc group, cyclopentylacetamide, and 4-methylpentanoic acid side chain provides a versatile platform for designing molecules with tailored biological activities.

Moreover, the compound’s ability to undergo further functionalization makes it an attractive candidate for library synthesis programs aimed at identifying new drug candidates. High-throughput screening (HTS) campaigns have been conducted using derivatives of this compound, yielding several hits with promising biological activity. These findings underscore the importance of exploring structurally diverse scaffolds in drug discovery efforts.

In conclusion, 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid (CAS No. 2171993-70-5) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups, including the fluorenylmethoxycarbonyl, cyclopentylacetamide, and 4-methylpentanoic acid moieties, positions it as a valuable scaffold for developing novel therapeutic agents. Recent advancements in synthetic chemistry and medicinal chemistry continue to highlight its importance as a precursor for innovative drug discovery efforts.